Cas no 70583-80-1 (1H-Pyrazole, 3,4-dimethyl-1-(4-nitrobenzoyl)-)
70583-80-1 structure
Product Name:1H-Pyrazole, 3,4-dimethyl-1-(4-nitrobenzoyl)-
CAS No:70583-80-1
MF:C12H11N3O3
MW:245.234042406082
CID:547017
PubChem ID:15030528
Update Time:2025-04-19
1H-Pyrazole, 3,4-dimethyl-1-(4-nitrobenzoyl)- Chemical and Physical Properties
Names and Identifiers
-
- 1H-Pyrazole, 3,4-dimethyl-1-(4-nitrobenzoyl)-
- (3,4-dimethylpyrazol-1-yl)-(4-nitrophenyl)methanone
- 70583-80-1
- DTXSID70567211
- (3,4-Dimethyl-1H-pyrazol-1-yl)(4-nitrophenyl)methanone
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- Inchi: 1S/C12H11N3O3/c1-8-7-14(13-9(8)2)12(16)10-3-5-11(6-4-10)15(17)18/h3-7H,1-2H3
- InChI Key: JWNMSPYQTHDEOG-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC(=CC=1)[N+](=O)[O-])N1C=C(C)C(C)=N1
Computed Properties
- Exact Mass: 245.08013
- Monoisotopic Mass: 245.08004122g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 1
- Complexity: 334
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 80.7Ų
Experimental Properties
- PSA: 78.03
1H-Pyrazole, 3,4-dimethyl-1-(4-nitrobenzoyl)- Related Literature
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
70583-80-1 (1H-Pyrazole, 3,4-dimethyl-1-(4-nitrobenzoyl)-) Related Products
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